Cas no 1448050-78-9 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1448050-78-9
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 6203489
• PubChem ID: 71808595
• Update Time: 2025-06-09

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide
• N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]-2-OXOCHROMENE-3-CARBOXAMIDE
• AKOS024563423
• 1448050-78-9
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-oxo-2H-chromene-3-carboxamide
• F6440-3970
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C18H17N3O3/c1-21-15(11-6-7-11)9-13(20-21)10-19-17(22)14-8-12-4-2-3-5-16(12)24-18(14)23/h2-5,8-9,11H,6-7,10H2,1H3,(H,19,22)
• InChI Key： LBWFRMLUUJUVLN-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C(NCC1C=C(C2CC2)N(C)N=1)=O)=O

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.2Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide

N-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide: A Promising Compound in the Field of Medicinal Chemistry

N-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 1448050-78-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chromene and pyrazole moieties, has been the subject of extensive research, particularly in the areas of anti-inflammatory and anti-cancer activities.

The chromene scaffold, a key structural element in N-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide, is well-known for its biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The presence of the pyrazole ring further enhances these activities by providing additional functional groups that can interact with biological targets. The cyclopropyl and methyl substituents on the pyrazole ring contribute to the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the anti-inflammatory potential of N-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide. In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-oxo-2H-chromene-3-carboxamide has demonstrated promising anti-cancer activities. Preclinical studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. Mechanistic investigations have revealed that N-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-o xo - 2 H - chromene - 3 - carboxamide induces apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-xL.

The pharmacokinetic profile of N-(5-Cyclopropyl - 1 - methyl - 1 H - pyrazol - 3 - yl ) methyl - 2 - oxo - 2 H - chromene - 3 - carboxamide has also been studied to assess its suitability for clinical development. Animal studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further preclinical and clinical evaluation.

To further understand the mechanism of action of N-(5-Cyclopropyl - 1 - methyl - 1 H - pyrazol - 3 - yl ) methyl - 2 - oxo - 2 H - chromene - 3 - carboxamide, researchers have employed a variety of techniques, including molecular docking studies and in vitro binding assays. These studies have identified several potential targets, including nuclear factor-kappa B (NF-kB) and mitogenactivated protein kinases (MAPKs), which are key regulators of inflammation and cell proliferation. By modulating these signaling pathways, N-(5-Cyclopropyl - 1 - methyl - 1 H - pyrazol - 3 - yl ) methyl - 2 - oxo - 2 H - chromene - 3 - carboxamide can exert its therapeutic effects.

In conclusion, N-(5-Cyclopropyl - 1-methyl – 1 H – pyrazol – 3 – yl ) methyl – 2 – oxo – 2 H – chromene – 3 – carboxamide (CAS No. 1448050–78–9) is a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development. Ongoing research aims to elucidate its full therapeutic potential and to advance it towards clinical trials.